![molecular formula C15H12FNO2 B261487 N-(3-acetylphenyl)-4-fluorobenzamide CAS No. 194783-82-9](/img/structure/B261487.png)
N-(3-acetylphenyl)-4-fluorobenzamide
Overview
Description
“N-(3-acetylphenyl)-4-fluorobenzamide” is a chemical compound that likely contains an acetylphenyl group, a fluorobenzamide group, and an amide linkage connecting these two groups. The presence of these functional groups suggests that this compound could exhibit interesting chemical and biological properties .
Synthesis Analysis
While the specific synthesis route for “N-(3-acetylphenyl)-4-fluorobenzamide” isn’t available, similar compounds are often synthesized through condensation reactions . For instance, isocyanates are usually produced from amines by phosgenation .Molecular Structure Analysis
The molecular structure of “N-(3-acetylphenyl)-4-fluorobenzamide” would likely be planar due to the presence of the amide linkage. The compound might exhibit resonance, which could contribute to its stability .Chemical Reactions Analysis
Isocyanates, which have a similar functional group to the one in “N-(3-acetylphenyl)-4-fluorobenzamide”, are known to be reactive towards a variety of nucleophiles including alcohols, amines, and even water .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(3-acetylphenyl)-4-fluorobenzamide” would depend on its specific structure. For instance, isocyanates are generally planar and the N=C=O linkage is nearly linear .Scientific Research Applications
Antimicrobial Activity
N-(3-acetylphenyl)-4-fluorobenzamide: and its derivatives have been studied for their antimicrobial properties. These compounds have shown significant activity against bacterial strains such as Escherichia coli, Pseudomonas aeruginosa, and Staphylococcus aureus. The minimum inhibitory concentration (MIC) values indicate the potential of these compounds to be developed as antibacterial agents .
Molecular Docking Studies
The molecular structure of N-(3-acetylphenyl)-4-fluorobenzamide allows it to be a candidate for molecular docking studies. These studies help in understanding the interaction between the compound and target proteins, which is crucial for the development of new drugs with specific mechanisms of action against various diseases .
Antifungal and Herbicidal Properties
Sulfonamide compounds, which are closely related to N-(3-acetylphenyl)-4-fluorobenzamide , have been utilized in agriculture due to their antifungal and herbicidal properties. This suggests that N-(3-acetylphenyl)-4-fluorobenzamide could also be explored for similar applications, contributing to the protection of crops and control of fungal diseases .
Anticancer Agents
Research has indicated that sulfonamide compounds exhibit anticancer properties. Given the structural similarities, N-(3-acetylphenyl)-4-fluorobenzamide could be investigated for its potential use as an anticancer agent, possibly offering a new avenue for cancer treatment .
Anti-inflammatory and Antidepressant Effects
Sulfonamides have been recognized for their anti-inflammatory and antidepressant effects. This opens up the possibility for N-(3-acetylphenyl)-4-fluorobenzamide to be researched in these areas, potentially leading to new treatments for inflammatory disorders and depression .
Enzyme Inhibition
The compound has potential applications in enzyme inhibition, which is a key aspect in the treatment of various diseases. By inhibiting specific enzymes, N-(3-acetylphenyl)-4-fluorobenzamide could be used to regulate biological pathways that are involved in disease progression .
Chemical Synthesis
This compound serves as a building block in chemical synthesis, enabling the creation of a variety of complex molecules. Its reactivity and stability under different conditions make it a versatile reagent for synthesizing new compounds with potential therapeutic applications .
Future Directions
The future directions for “N-(3-acetylphenyl)-4-fluorobenzamide” could involve further studies to elucidate its synthesis, properties, and potential applications. For instance, similar compounds have been synthesized with the aim of obtaining different derivatives belonging to the isoindolo [2,1- a ]quinoline family .
properties
IUPAC Name |
N-(3-acetylphenyl)-4-fluorobenzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12FNO2/c1-10(18)12-3-2-4-14(9-12)17-15(19)11-5-7-13(16)8-6-11/h2-9H,1H3,(H,17,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXJNMMGOVWWKIJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901291859 | |
Record name | N-(3-Acetylphenyl)-4-fluorobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901291859 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-acetylphenyl)-4-fluorobenzamide | |
CAS RN |
194783-82-9 | |
Record name | N-(3-Acetylphenyl)-4-fluorobenzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=194783-82-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(3-Acetylphenyl)-4-fluorobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901291859 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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